Fluoromethyl Furan-2-carboxylate

• CAS RN: 166331-79-9
• Molecular Formula: C6H5FO3
• Molecular Weight: 144.1 g/mol
• IUPAC Name: fluoromethyl furan-2-carboxylate
• InChI: InChI=1S/C6H5FO3/c7-4-10-6(8)5-2-1-3-9-5/h1-3H,4H2
• InChI Key: DCFMJCVUINXXRL-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)C(=O)OCF
• synonyms: 2-Furancarboxylicacid,fluoromethylester(9CI)

Description

Fluoromethyl furan-2-carboxylate (FMFC) is a chemical compound that has been gaining significant attention in the field of chemical research due to its unique properties and potential applications. FMFC is a fluorinated analog of methyl furan-2-carboxylate, which is widely used in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of Fluoromethyl Furan-2-carboxylate is not fully understood, but it is believed to involve the formation of reactive intermediates such as trifluoromethyl radicals and carbenes. These intermediates can react with other molecules to form new compounds, leading to the synthesis of fluorinated organic compounds or the modification of biological molecules.
Biochemical and Physiological Effects:
Fluoromethyl Furan-2-carboxylate has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that Fluoromethyl Furan-2-carboxylate can inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the regulation of neurotransmitter levels. Fluoromethyl Furan-2-carboxylate has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

Fluoromethyl Furan-2-carboxylate has several advantages for lab experiments, including its high reactivity, stability, and selectivity. Fluoromethyl Furan-2-carboxylate can be easily incorporated into various organic compounds, allowing for the synthesis of fluorinated analogs of natural products. However, Fluoromethyl Furan-2-carboxylate also has some limitations, including its toxicity and potential health hazards. Proper safety precautions should be taken when handling Fluoromethyl Furan-2-carboxylate in the lab.

Future Directions

There are several future directions for the research on Fluoromethyl Furan-2-carboxylate. One potential application is in the development of new drugs, particularly for the treatment of neurological disorders and inflammation-related diseases. Fluoromethyl Furan-2-carboxylate can also be used as a probe molecule in the study of enzyme-catalyzed reactions and metabolic pathways. Further studies are needed to fully understand the mechanism of action of Fluoromethyl Furan-2-carboxylate and its potential applications in various fields of research.
Conclusion:
In conclusion, Fluoromethyl Furan-2-carboxylate is a promising chemical compound that has potential applications in various scientific research fields. Its unique properties and high reactivity make it a valuable tool for the synthesis of fluorinated organic compounds and the study of biological processes. However, proper safety precautions should be taken when handling Fluoromethyl Furan-2-carboxylate in the lab, and further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of Fluoromethyl Furan-2-carboxylate involves the reaction of furan-2-carboxylic acid with trifluoromethyl iodide in the presence of a catalyst such as silver carbonate. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of Fluoromethyl Furan-2-carboxylate. The yield of Fluoromethyl Furan-2-carboxylate can be improved by optimizing the reaction conditions such as temperature, solvent, and catalyst concentration.

Scientific Research Applications

Fluoromethyl Furan-2-carboxylate has been used in various scientific research applications, including the synthesis of fluorinated organic compounds, the development of new drugs, and the study of biological processes. Fluoromethyl Furan-2-carboxylate is an important building block in the synthesis of fluorinated analogs of natural products, which have shown promising results in drug discovery. Fluoromethyl Furan-2-carboxylate has also been used as a probe molecule in the study of enzyme-catalyzed reactions and metabolic pathways.